3-Chloro-N-[2-hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-4-methoxybenzenesulfonamide

• IUPAC Name: 3-chloro-N-[2-hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C19H18ClNO4S2/c1-25-18-9-8-15(11-16(18)20)27(23,24)21-12-17(22)13-4-6-14(7-5-13)19-3-2-10-26-19/h2-11,17,21-22H,12H2,1H3
• InChI Key: YCQGTBHKJWNCST-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC(C2=CC=C(C=C2)C3=CC=CS3)O)Cl
• Molecular Formula: C19H18ClNO4S2
• Molecular Weight: 423.9 g/mol

Description

The compound “3-Chloro-N-[2-hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]-4-methoxybenzenesulfonamide” is a complex organic molecule that contains several functional groups. These include a sulfonamide group (-SO2NH2), a thiophene ring (a five-membered ring containing four carbon atoms and a sulfur atom), and a methoxy group (-OCH3). The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or an experimental study, it’s difficult to provide a detailed analysis of its structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the sulfonamide group might participate in acid-base reactions, the thiophene ring might undergo electrophilic aromatic substitution, and the methoxy group could be involved in ether cleavage reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure and are typically measured experimentally.

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide a detailed safety profile.

Future Directions

The future research directions for this compound would likely depend on its properties and potential applications. For example, if it shows promising biological activity, it might be studied further as a potential drug candidate. Alternatively, if it has interesting chemical reactivity, it might be used as a building block in the synthesis of other complex molecules.